Cas no 1263177-69-0 (Tert-Butyl 10,10-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate)

• Product Name: Tert-Butyl 10,10-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate
• CAS No: 1263177-69-0
• MF: C₁₃H₂₂F₂N₂O₂
• MW: 276.322790622711
• CID: 4770810
• Update Time: 2026-02-26

Tert-Butyl 10,10-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 10,10-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate

• Inchi： 1S/C13H22F2N2O2/c1-11(2,3)19-10(18)17-7-5-12(9-17)8-16-6-4-13(12,14)15/h16H,4-9H2,1-3H3
• InChI Key： AZRHRAXNIQHZIK-UHFFFAOYSA-N
• SMILES： FC1(CCNCC21CN(C(=O)OC(C)(C)C)CC2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6

Additional information on Tert-Butyl 10,10-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate

Comprehensive Overview of Tert-Butyl 10,10-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate (CAS No. 1263177-69-0)

Tert-Butyl 10,10-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate (CAS No. 1263177-69-0) is a highly specialized spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated heterocycle belongs to the diazaspiro[4.5]decane family, a structural motif known for its conformational rigidity and bioisosteric potential. The presence of tert-butyl carboxylate and geminal difluoro groups enhances its utility as a building block in drug discovery, particularly for modulating pharmacokinetic properties like metabolic stability and membrane permeability.

In recent years, the demand for fluorinated spiro compounds like Tert-Butyl 10,10-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate has surged due to their role in designing proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Researchers frequently search for "spirocyclic fluorinated intermediates" or "CAS 1263177-69-0 applications," reflecting its relevance in fragment-based drug design (FBDD). The gem-difluoro moiety is particularly prized for its ability to mimic carbonyl groups while resisting enzymatic degradation—a hot topic in medicinal chemistry optimization.

The synthesis of Tert-Butyl 10,10-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate typically involves multistep organic transformations, including ring-closing metathesis and nucleophilic fluorination. Its CAS No. 1263177-69-0 is often cross-referenced in patents related to kinase inhibitors and GPCR modulators, aligning with industry trends toward targeted therapies. Analytical characterization via NMR and LC-MS confirms its high purity (>98%), making it suitable for high-throughput screening (HTS) platforms.

From an SEO perspective, queries such as "buy Tert-Butyl 10,10-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate" or "1263177-69-0 supplier" indicate commercial interest. The compound’s chiral spirocenter also ties into discussions about stereoselective synthesis—a recurring theme in organic chemistry forums. Notably, its logP and hydrogen bond acceptor/donor counts are frequently analyzed in AI-driven drug discovery workflows, addressing the growing intersection of computational chemistry and wet-lab experimentation.

Environmental and regulatory considerations further highlight the uniqueness of CAS 1263177-69-0. Unlike traditional halogenated compounds, its difluorinated structure exhibits lower ecotoxicity, resonating with green chemistry initiatives. This aligns with search trends around "sustainable fluorochemicals" and "PFAS alternatives," underscoring its potential as a benchmark intermediate in eco-friendly synthesis.

In conclusion, Tert-Butyl 10,10-difluoro-2,7-diazaspiro[4.5]decane-2-carboxylate exemplifies the convergence of structural innovation and practical utility in modern chemistry. Its CAS No. 1263177-69-0 serves as a gateway to cutting-edge research, from cryo-EM ligand optimization to bioorthogonal labeling. As the pharmaceutical industry pivots toward three-dimensional molecular frameworks, this compound’s spirocyclic core and strategic fluorination will likely remain pivotal in addressing unmet medical needs.